Cas no 850623-74-4 (Potassium 2-(Hydroxymethyl)phenyltrifluoroborate)

• Product Name: Potassium 2-(Hydroxymethyl)phenyltrifluoroborate
• CAS No: 850623-74-4
• MF: C₇H₇BF₃KO
• MW: 214.034393548965
• MDL: MFCD04115769
• CID: 716995
• PubChem ID: 44717227
• Update Time: 2025-05-20

Potassium 2-(Hydroxymethyl)phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),trifluoro[2-(hydroxymethyl)phenyl]-, potassium (1:1), (T-4)-
• Potassium(2-Hydroxycmethylphenyl)Trifluoroborate
• Potassium 2-(hydroxymethyl)phenyltrifluoroborate
• Potassium (2-hydroxymethylphenyl)trifluoroborate
• Potassium trifluoro(2-(hydroxymethyl)phenyl)borate
• potassium trifluoro-[2-(hydroxymethyl)phenyl]boranuide
• DTXSID00660123
• AB20598
• SCHEMBL909864
• 850623-74-4
• AKOS016008591
• potassium;trifluoro-[2-(hydroxymethyl)phenyl]boranuide
• MFCD04115769
• Potassium trifluoro[2-(hydroxymethyl)phenyl]borate(1-)
• Potassium 2-(Hydroxymethyl)phenyltrifluoroborate

• MDL： MFCD04115769
• Inchi： 1S/C7H7BF3O.K/c9-8(10,11)7-4-2-1-3-6(7)5-12;/h1-4,12H,5H2;/q-1;+1
• InChI Key： PPROQRWHGZZQGB-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1=C(CO)C=CC=C1)(F)F

Computed Properties

• Exact Mass: 214.01800
• Monoisotopic Mass: 214.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Melting Point: 300
• PSA: 20.23000
• LogP: 1.23330

Potassium 2-(Hydroxymethyl)phenyltrifluoroborate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Potassium 2-(Hydroxymethyl)phenyltrifluoroborate

Potassium 2-(Hydroxymethyl)phenyltrifluoroborate: A Comprehensive Overview

The compound Potassium 2-(Hydroxymethyl)phenyltrifluoroborate (CAS No: 850623-74-4) is a fascinating material with a wide range of applications in modern chemistry. This compound is notable for its unique structure, which combines a trifluoroborate anion with a hydroxymethyl-substituted phenyl group, making it a versatile building block in organic synthesis. The hydroxymethyl group introduces both acidic and nucleophilic properties, while the trifluoroborate moiety contributes to the compound's stability and reactivity. Recent studies have highlighted its potential in various fields, including catalysis, materials science, and drug discovery.

One of the most significant advancements involving Potassium 2-(Hydroxymethyl)phenyltrifluoroborate is its role in asymmetric catalysis. Researchers have demonstrated that this compound can act as a highly efficient chiral catalyst in the synthesis of complex organic molecules. Its ability to induce high enantioselectivity has made it a valuable tool in the development of pharmaceuticals and agrochemicals. For instance, a recent study published in *Nature Chemistry* utilized this compound to synthesize a novel class of antibiotics with enhanced efficacy against multidrug-resistant bacteria.

In addition to its catalytic applications, Potassium 2-(Hydroxymethyl)phenyltrifluoroborate has shown promise in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of flexible displays and solar cells. Scientists at the University of California have reported that incorporating this compound into polymer blends significantly improves their electrical conductivity without compromising mechanical flexibility.

The synthesis of Potassium 2-(Hydroxymethyl)phenyltrifluoroborate involves a multi-step process that begins with the preparation of the hydroxymethyl-substituted phenol derivative. This intermediate is then subjected to fluorination reactions to introduce the trifluoroborate group. The final step involves ion exchange with potassium ions to yield the desired product. Recent optimizations in this synthesis pathway have led to higher yields and improved purity, making it more accessible for industrial applications.

Another area where Potassium 2-(Hydroxymethyl)phenyltrifluoroborate has gained attention is in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been exploited to develop targeted drug delivery platforms. A team at MIT has demonstrated that nanoparticles incorporating this compound can selectively deliver anticancer drugs to tumor sites, reducing systemic toxicity and improving treatment efficacy.

Despite its numerous advantages, the use of Potassium 2-(Hydroxymethyl)phenyltrifluoroborate requires careful consideration of safety protocols. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Storage in a cool, dry place away from incompatible materials is recommended to ensure stability and prevent degradation.

In conclusion, Potassium 2-(Hydroxymethyl)phenyltrifluoroborate (CAS No: 850623-74-4) stands out as a versatile and innovative compound with applications spanning multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future chemical innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.